Cas no 85866-02-0 (7-Octene-1,2-diol)

7-Octene-1,2-diol is a bifunctional organic compound featuring both hydroxyl and alkene groups, making it a versatile intermediate in synthetic chemistry. Its structure enables applications in polymerization, cross-linking reactions, and the synthesis of specialty chemicals. The diol functionality allows for further derivatization, such as esterification or etherification, while the unsaturated double bond offers opportunities for addition or oxidation reactions. This compound is particularly valuable in the production of adhesives, coatings, and functionalized polymers, where its dual reactivity enhances material properties. Its balanced hydrophilicity and reactivity make it suitable for fine chemical synthesis and industrial applications requiring tailored molecular architectures.
7-Octene-1,2-diol structure
7-Octene-1,2-diol structure
Product Name:7-Octene-1,2-diol
CAS No:85866-02-0
MF:C8H16O2
MW:144.211442947388
CID:1057956
Update Time:2025-10-19

7-Octene-1,2-diol Chemical and Physical Properties

Names and Identifiers

    • 7-OCTENE-1,2-DIOL
    • oct-7-ene-1,2-diol
    • 1,2-dihydroxyoct-7-ene
    • 7,8-dihydroxy-1-octene
    • 7-octen-1,2-diol
    • 7-octen-2-ol
    • EINECS 288-704-6
    • UXGHWJFURBQKCJ-UHFFFAOYSA
    • (±)-1-Octene-7,8-diol
    • (±)-7-Octene-1,2-diol
    • 7-Octene-1,2-diol
    • Inchi： 1S/C8H16O2/c1-2-3-4-5-6-8(10)7-9/h2,8-10H,1,3-7H2
    • InChI Key： UXGHWJFURBQKCJ-UHFFFAOYSA-N
    • SMILES： OCC(CCCCC=C)O

Computed Properties

  • Exact Mass: 144.11500
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 6
  • Complexity: 81.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.3

Experimental Properties

  • Color/Form: liquid
  • Density: 0.954±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 256.0±28.0 ºC (760 Torr),
  • Flash Point: 118.4±18.6 ºC,
  • Refractive Index: n20/D 1.4625(lit.)
  • Solubility: Slightly soluble (5.9 g/l) (25 º C),
  • PSA: 40.46000
  • LogP: 1.08600
  • Solubility: Not determined

7-Octene-1,2-diol Customs Data

  • HS CODE：2905399090
  • Customs Data：

    China Customs Code:

    2905399090

    Overview:

    2905399090 Other diols.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2905399090 other diols.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

7-Octene-1,2-diol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
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7-Octene-1,2-diol
 85866-02-0
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XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
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 85866-02-0 97%
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7-Octene-1,2-diol Production Method

Production Method 1

19600-63-6 19600-63-6
85866-02-0 85866-02-0
Reaction Conditions
1.1 Reagents: Sulfuric acid ,  Water Solvents: Tetrahydrofuran
Reference
Studies Towards a Total Synthesis of Manzamine A
Hansen, Anna Mette, 2009, , ,

Production Method 2

85866-02-0 85866-02-0
Reaction Conditions
1.1 Reagents: Permanganic acid (HMnO4), potassium salt (1:1)
Reference
Functionalized polyorganosiloxanes as selective liquid extractants
Abed-Ali, Sera S.; et al, Journal of the Chemical Society, 1987, (20), 1565-6

Production Method 3

19600-63-6 19600-63-6
85866-02-0 85866-02-0
Reaction Conditions
1.1 Reagents: Water Catalysts: D 201 (ion exchanger) (reaction product with sulfuric acid) Solvents: Water ;  24 - 72 h, 25 °C
Reference
Hydrolysis of epoxides and aziridines catalyzed by polymer-supported quarternary ammonium bisulfate
Zhang, Wan Xuan; et al, Chinese Chemical Letters, 2008, 19(2), 146-148

Production Method 4

85866-02-0 85866-02-0
Reaction Conditions
Reference
Preparation of alkenyl-substituted crown ethers useful for separation of secondary amines from tertiary amines
, European Patent Organization, , ,

Production Method 5

85866-02-0 85866-02-0
Reaction Conditions
1.1 Reagents: m-Chloroperbenzoic acid Solvents: Dichloromethane
2.1 Reagents: Sulfuric acid ,  Water Solvents: Tetrahydrofuran
Reference
Studies Towards a Total Synthesis of Manzamine A
Hansen, Anna Mette, 2009, , ,

7-Octene-1,2-diol Raw materials

7-Octene-1,2-diol Preparation Products

7-Octene-1,2-diol Related Literature

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